![molecular formula C11H15N3O5S B2819499 [1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol CAS No. 2138562-83-9](/img/structure/B2819499.png)
[1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol, also known as NPSB-2, is a chemical compound that has gained attention in scientific research due to its potential as a tool for studying protein-protein interactions.
Mechanism of Action
[1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol works by binding to the hydrophobic pocket of a target protein, causing a conformational change that disrupts protein-protein interactions. This can lead to the inhibition of protein function, making it a useful tool for studying the role of specific proteins in biological processes.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not appear to affect cell viability or proliferation. It has been used in a variety of cell-based assays, including those focused on protein-protein interactions, protein degradation, and protein localization.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol in lab experiments is its specificity for target proteins, which allows for more precise and accurate measurements. Additionally, this compound has a high binding affinity for its target proteins, making it a useful tool for studying weak protein-protein interactions. However, one limitation of this compound is that it may not be effective against all target proteins, and its effectiveness can vary depending on the specific protein being studied.
Future Directions
There are several potential future directions for the use of [1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol in scientific research. One area of interest is the development of more potent and selective analogs of this compound, which could be used to target a wider range of proteins. Additionally, this compound could be used in combination with other tools, such as CRISPR-Cas9, to study the function of specific proteins in greater detail. Finally, this compound could be used in drug discovery efforts to identify potential therapeutic targets for a variety of diseases.
Synthesis Methods
[1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol can be synthesized through a multi-step process involving the reaction of piperazine with 2-nitrobenzenesulfonyl chloride, followed by reduction with sodium borohydride. The resulting product is this compound. This method has been successfully used in several studies to produce this compound with high purity and yield.
Scientific Research Applications
[1-(2-Nitrophenyl)sulfonylpiperazin-2-yl]methanol has shown potential as a tool for studying protein-protein interactions, particularly in the field of drug discovery. It can be used to identify and characterize protein complexes, as well as to screen for potential drug targets. This compound has been used in a variety of studies, including those focused on cancer research, infectious diseases, and neurological disorders.
Properties
IUPAC Name |
[1-(2-nitrophenyl)sulfonylpiperazin-2-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O5S/c15-8-9-7-12-5-6-13(9)20(18,19)11-4-2-1-3-10(11)14(16)17/h1-4,9,12,15H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDQXZZPGUTPTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1)CO)S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.